N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-2-methyl-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-methyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C23H19N3O3S/c1-15-5-2-3-7-17(15)22(27)26(14-16-6-4-8-24-13-16)23-25-18-11-19-20(12-21(18)30-23)29-10-9-28-19/h2-8,11-13H,9-10,14H2,1H3
• InChI Key: AYTCLDSXCYBETA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(CC2=CN=CC=C2)C3=NC4=CC5=C(C=C4S3)OCCO5
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves a multistep process. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Luminescent Properties and Mechanochromic Behavior

Compounds with structures incorporating pyridyl substitutions and benzamides have been shown to possess luminescent properties and mechanochromic behavior, making them of interest for materials science, specifically in the development of sensors and optical devices. These compounds exhibit aggregation-enhanced emission (AEE) and multi-stimuli-responsive properties, which can be tuned by altering the solvent polarity, demonstrating their potential utility in creating responsive materials for various applications, including display technologies and chemical sensing (Srivastava et al., 2017).

Antiproliferative and Antimicrobial Activities

Derivatives linked to thiazole and benzodioxole moieties have been synthesized and evaluated for their antimicrobial and antiproliferative activities. Such compounds have shown promise as antimicrobial agents against various pathogens and as anti-proliferative agents against cancer cell lines, suggesting potential applications in the development of new therapeutic agents (Mansour et al., 2020). The discovery and evaluation of such compounds underscore the importance of chemical synthesis in drug discovery, especially in the search for novel treatments for diseases.

Synthesis of Heterocyclic Compounds

The synthesis and characterization of novel heterocyclic compounds incorporating sulfonamide thiazole derivatives indicate potential applications as insecticidal agents. These findings highlight the role of chemical synthesis in agriculture, particularly in the development of new compounds to protect crops from pests without harming the environment or human health (Soliman et al., 2020).